Cas no 81851-47-0 (7-Amino-3-methylbenzodisoxazol-6-ol)
81851-47-0 structure
Product Name:7-Amino-3-methylbenzodisoxazol-6-ol
CAS No:81851-47-0
MF:C8H8N2O2
MW:164.161321640015
CID:987173
PubChem ID:136108538
Update Time:2025-07-31
7-Amino-3-methylbenzodisoxazol-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-6-ol,7-amino-3-methyl-(9CI)
- 7-amino-3-methylbenzo[d]isoxazol-6-ol
- 7-amino-6-hydroxy-3-methyl-1,2-benzisoxazole
- 81851-47-0
- AKOS006335634
- J-519073
- 7-AMINO-3-METHYL-1,2-BENZOXAZOL-6-OL
- 7-Amino-3-methylbenzodisoxazol-6-ol
-
- Inchi: 1S/C8H8N2O2/c1-4-5-2-3-6(11)7(9)8(5)12-10-4/h2-3,11H,9H2,1H3
- InChI Key: IEFGWGXSSDRICG-UHFFFAOYSA-N
- SMILES: O1C2C(=C(C=CC=2C(C)=N1)O)N
Computed Properties
- Exact Mass: 164.05900
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.28000
- LogP: 2.00520
7-Amino-3-methylbenzodisoxazol-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A013304-250mg |
7-Amino-3-methylbenzo[d]isoxazol-6-ol |
81851-47-0 | 250mg |
$ 735.00 | 2022-06-08 | ||
| TRC | A013304-500mg |
7-Amino-3-methylbenzo[d]isoxazol-6-ol |
81851-47-0 | 500mg |
$ 1220.00 | 2022-06-08 | ||
| Chemenu | CM525759-1g |
7-Amino-3-methylbenzo[d]isoxazol-6-ol |
81851-47-0 | 97% | 1g |
$736 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539688-1g |
7-Amino-3-methylbenzo[d]isoxazol-6-ol |
81851-47-0 | 98% | 1g |
¥6213.00 | 2024-07-28 |
7-Amino-3-methylbenzodisoxazol-6-ol Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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